2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: 2-chloro-N-(2,5-dimethylphenyl)-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C17H15ClN4O/c1-11-3-4-12(2)16(7-11)21-17(23)14-6-5-13(8-15(14)18)22-9-19-20-10-22/h3-10H,1-2H3,(H,21,23)
• InChI Key: XRDUCTYESIKTKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C=C(C=C2)N3C=NN=C3)Cl
• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol

Description

2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that belongs to the class of triazole-containing benzamides. This compound has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, it has been proposed that this compound exerts its antimicrobial and antifungal activities by inhibiting the biosynthesis of ergosterol, a key component of fungal cell membranes. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide in lab experiments include its broad-spectrum antimicrobial and antifungal activities, as well as its potential as a therapeutic agent for the treatment of various diseases. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for the study of 2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide. One potential direction is the further exploration of its potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. Another potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity issues.

Synthesis Methods

The synthesis of 2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide involves the reaction of 2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoic acid with 2,5-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-chloro-N-(2,5-dimethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential applications in scientific research. This compound has been shown to have antimicrobial, antifungal, and anticancer activities. It has also been studied for its potential as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.